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Introduction

Varistors are semiconductor devices with a highly nonlinear current-voltage (I-V) characteristic,
making them ideal for protecting electronic circuits from voltage surges. Zinc oxide (ZnO)
based ceramics are the most common materials for varistor applications due to their excellent
electrical properties and high energy absorption capabilities. Bismuth oxide (Bi20Os) is a crucial
additive in ZnO varistor ceramics, playing a pivotal role in the formation of the varistor's unique
microstructure and, consequently, its electrical behavior.[1][2][3] This document provides
detailed application notes and experimental protocols for utilizing bismuth oxide in the
fabrication and characterization of varistor ceramics.

Role of Bismuth Oxide

Bismuth oxide is primarily responsible for the formation of a liquid phase during the sintering
process.[1][4] This liquid phase encapsulates the ZnO grains, and upon cooling, forms an
electrically insulating, bismuth-rich intergranular layer.[5][6] This layer is critical for establishing
the potential barriers at the grain boundaries, which are the source of the varistor's nonlinear I-
V characteristics.[3]

The key functions of bismuth oxide in varistor ceramics include:
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» Liquid Phase Sintering: Bi2Os has a relatively low melting point (825°C), which facilitates the
densification of the ceramic at lower sintering temperatures.[6] The liquid phase promotes
the rearrangement of ZnO grains and enhances the overall sintering process.[7]

o Formation of Potential Barriers: The bismuth-rich phase segregated at the grain boundaries
creates potential barriers that impede current flow at low voltages.[8] When the applied
voltage exceeds a certain threshold (the breakdown voltage), these barriers break down,
allowing a large current to pass through.

o Control of Microstructure: The amount of Bi=Os influences the grain size of the ZnO.[2]
Proper control of the grain size is essential for tailoring the breakdown voltage of the varistor.

o Enhancement of Nonlinearity: The presence of a well-defined, bismuth-rich intergranular
phase is directly linked to a high nonlinear coefficient (a), which is a measure of the varistor's
switching capability from a high-resistance to a low-resistance state.[1][9]

Data Presentation: Electrical Properties of Bi2Os-
containing Varistor Ceramics

The following tables summarize the quantitative data from various studies on ZnO-Bi20s based
varistor ceramics, highlighting the impact of Bi=Os content and other dopants on their electrical
properties.

Table 1: Effect of Bi2Os and Other Dopants on Varistor Properties
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i ] ) Breakdown Nonlinear Leakage
Composition  Sintering

Voltage Coefficient Current Reference
(mol%) Temp. (°C)

(V/mm) (a) (LA/cm?)

ZnO-
0.5Bi203-0.5
Sh203-1CaC
O3

1000 >83 1.33-9.16 0.45 - 0.54 [10]

ZnO-
0.5Bi203-0.5
Sh203-4CaC
Os

1000 533 9.16 0.45 [10]

ZnO-
0.5Bi203-1.0
MnO2-0.5Co
0-0.5Cr203

1100 278 54 2.9 [11]

ZnVMnCoTiO 0.13
) 800 2300 43.3 [9]
-0.01Bi20s3 (mA/cm2)

Zn0O-
0.5Bi203-0.75
Mn203-1.0La2
Os

1200 4400 66 - [12]

Zn0-1.0Bi203

(complex

252.96 54.47 1.55 [1]

formula)

ZnBiMnNbO
(0.5 mol% 900 576.75 31.38 3.75 [13]
Bi203)

Table 2: Influence of Sintering Temperature on Varistor Properties

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://journal.iem.pub.ro/rrst-ee/article/download/244/235/2493
https://journal.iem.pub.ro/rrst-ee/article/download/244/235/2493
https://www.researchgate.net/publication/221999918_Microstructure_and_electrical_properties_of_ZnO-Bi2O3-based_varistor_ceramics_by_different_sintering_processes
https://www.proquest.com/openview/b1f09470ca71da6a482d829d9ac36f5a/1.pdf?pq-origsite=gscholar&cbl=326250
https://www.tandfonline.com/doi/pdf/10.1080/16583655.2022.2119740
https://ieeexplore.ieee.org/document/9961668/
https://scispace.com/papers/effect-of-bismuth-and-vanadium-as-the-varistor-forming-b2p1zerimw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

) ) Average Breakdown Nonlinear
. Sintering - o
Composition T C) Grain Size Voltage Coefficient Reference
emp. (°
(Hm) (V/imm) (o)
Zn0O-Bi20s-
Sh203-Al203- 1120 - 195 42.3 [5]
CoO-NiO
Zn0-Bi203-
(not
Sb203-Al20s- -~ - 280 - [5]
) specified)
CoO-NiO
ZnO
nanoparticle- 550 1.2 - - [14]
Bi203-Mn203
ZnO
nanoparticle- 700 2.9 - (superior) [14]
Bi203-Mn20s3
Zn0O
nanoparticle- 800 4.1 - (diminishing) [14]
Bi203-Mn20s3

Experimental Protocols

Protocol 1: Fabrication of ZnO-Bi203 Based Varistor
Ceramics by Solid-State Reaction

This protocol outlines the conventional solid-state reaction method for preparing varistor

ceramics.
1. Materials and Equipment:

o High-purity powders: ZnO (99.9%), Bi=0s (99.9%), and other desired metal oxides (e.g.,
MnOz, C030a4, Sh203, Cr20s3).

 Ball mill with zirconia or alumina grinding media.
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Ethanol or deionized water as a milling medium.
Drying oven.
Sieve (e.g., 200 mesh).
Hydraulic press.
High-temperature furnace.
. Procedure:

Weighing: Accurately weigh the raw material powders according to the desired stoichiometry.
For a typical formulation, start with a base of ZnO and add small molar percentages of Bi2O3
and other dopants.

Milling: Place the weighed powders into the ball mill jar along with the grinding media and
milling medium. Mill for 12-24 hours to ensure homogeneous mixing and particle size
reduction.

Drying and Sieving: After milling, dry the slurry in an oven at 80-100°C to evaporate the
milling medium. Once dried, grind the powder gently and pass it through a sieve to break up
any agglomerates.

Calcination (Optional): For some formulations, a calcination step at 600-800°C for 2 hours
can be performed to promote initial reactions between the oxides.

Pressing: Add a small amount of a binder (e.g., polyvinyl alcohol) to the powder and mix
thoroughly. Press the powder into pellets of the desired shape and size using a hydraulic
press at a pressure of 100-200 MPa.

Sintering: Place the green pellets in the high-temperature furnace. The sintering temperature
profile is critical and typically involves a slow heating rate (e.g., 5°C/min) to the desired
sintering temperature (usually between 900°C and 1300°C), a dwell time of 1-4 hours, and a
controlled cooling rate.[6] The specific temperature will depend on the composition.
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» Electroding: After sintering, apply silver paste or another conductive material to the parallel
surfaces of the ceramic pellets and fire at a lower temperature (e.g., 600-800°C) to form
electrodes for electrical measurements.

Protocol 2: Characterization of Varistor Ceramics

This protocol describes the key techniques for evaluating the performance of the fabricated
varistor ceramics.

1. Microstructural Analysis:

e Scanning Electron Microscopy (SEM): Use SEM to observe the microstructure of the
sintered ceramics. This allows for the determination of the average grain size and the
distribution of the intergranular phase.

o X-ray Diffraction (XRD): Perform XRD analysis to identify the crystalline phases present in
the sintered ceramic. This is important to confirm the formation of the desired ZnO phase
and to identify any secondary phases.

2. Electrical Characterization:

o Current-Voltage (I-V) Measurement: Use a high-voltage source-measure unit to obtain the I-
V characteristics of the varistor.

o Breakdown Voltage (Vb): Determine the breakdown voltage at a specific current density,
typically 1 mA/cm?. It is calculated as the voltage at this current density divided by the
thickness of the sample.

o Nonlinear Coefficient (a): Calculate the nonlinear coefficient using the following equation
from two points on the I-V curve in the breakdown region (e.g., at 1 mA and 10 mA): a =
log(l2/11) / log(V2/V1)

o Leakage Current (IL): Measure the leakage current at a voltage that is a certain
percentage of the breakdown voltage (e.g., 80% of Vb). This indicates the insulating
capability of the varistor in its off-state.

Visualization of Key Relationships
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Logical Relationship of Bi2Os in Varistor Functionality
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Caption: Role of Bismuth Oxide in Varistor Functionality.

Experimental Workflow for Varistor Fabrication and
Characterization
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Caption: Varistor Fabrication and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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